Cas no 1365271-56-2 (3-(4-fluoro-3-methoxyphenyl)benzonitrile)
1365271-56-2 structure
Product Name:3-(4-fluoro-3-methoxyphenyl)benzonitrile
CAS No:1365271-56-2
MF:C14H10FNO
MW:227.233706951141
MDL:MFCD21609640
CID:2771754
PubChem ID:70699729
Update Time:2025-04-21
3-(4-fluoro-3-methoxyphenyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-fluoro-3-methoxyphenyl)benzonitrile
- BS-20709
- 1365271-56-2
- 4'-FLUORO-3'-METHOXY-[1,1'-BIPHENYL]-3-CARBONITRILE
- MFCD21609640
- DTXSID10742843
- 4'-Fluoro-3'-methoxy[1,1'-biphenyl]-3-carbonitrile
- [1,1'-Biphenyl]-3-carbonitrile, 4'-fluoro-3'-methoxy-
-
- MDL: MFCD21609640
- Inchi: 1S/C14H10FNO/c1-17-14-8-12(5-6-13(14)15)11-4-2-3-10(7-11)9-16/h2-8H,1H3
- InChI Key: VMTQTSKLMGAZFS-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1OC)C1C=CC=C(C#N)C=1
Computed Properties
- Exact Mass: 227.07500
- Monoisotopic Mass: 227.074642105Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 33Ų
Experimental Properties
- PSA: 33.02000
- LogP: 3.37298
3-(4-fluoro-3-methoxyphenyl)benzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(4-fluoro-3-methoxyphenyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F596428-100mg |
3-(4-Fluoro-3-methoxyphenyl)benzonitrile |
1365271-56-2 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F596428-250mg |
3-(4-Fluoro-3-methoxyphenyl)benzonitrile |
1365271-56-2 | 250mg |
$98.00 | 2023-05-18 | ||
| TRC | F596428-500mg |
3-(4-Fluoro-3-methoxyphenyl)benzonitrile |
1365271-56-2 | 500mg |
$150.00 | 2023-05-18 | ||
| TRC | F596428-1g |
3-(4-Fluoro-3-methoxyphenyl)benzonitrile |
1365271-56-2 | 1g |
$207.00 | 2023-05-18 | ||
| abcr | AB310709-1 g |
3-(4-Fluoro-3-methoxyphenyl)benzonitrile; 98% |
1365271-56-2 | 1g |
€231.60 | 2022-06-11 | ||
| abcr | AB310709-5 g |
3-(4-Fluoro-3-methoxyphenyl)benzonitrile; 98% |
1365271-56-2 | 5g |
€610.80 | 2022-06-11 | ||
| 1PlusChem | 1P0012FS-1g |
[1,1'-Biphenyl]-3-carbonitrile, 4'-fluoro-3'-methoxy- |
1365271-56-2 | 98% | 1g |
$185.00 | 2025-02-18 | |
| 1PlusChem | 1P0012FS-10g |
[1,1'-Biphenyl]-3-carbonitrile, 4'-fluoro-3'-methoxy- |
1365271-56-2 | 98% | 10g |
$870.00 | 2025-02-18 | |
| 1PlusChem | 1P0012FS-5g |
[1,1'-Biphenyl]-3-carbonitrile, 4'-fluoro-3'-methoxy- |
1365271-56-2 | 98% | 5g |
$528.00 | 2025-02-18 | |
| abcr | AB310709-1g |
3-(4-Fluoro-3-methoxyphenyl)benzonitrile, 98%; . |
1365271-56-2 | 98% | 1g |
€246.00 | 2025-04-21 |
3-(4-fluoro-3-methoxyphenyl)benzonitrile Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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